Cas no 81116-98-5 (Profenofos)
Profenofos structure
Product Name:Profenofos
CAS No:81116-98-5
MF:C11H15BrClO3PS
MW:373.630761384964
CID:2681680
Update Time:2023-08-07
Profenofos Chemical and Physical Properties
Names and Identifiers
-
- PROFENOFOS
- Curacron
- Selecron
- Polycron
- (-)-Profenofos
- (+)-Profenofos
- Caswell No. 266AA
- Phosphorothioic acid, O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl ester
- CGA 15324
- Profenofos [ANSI:BSI:ISO]
- O-(4-Bromo-2-chlorophenyl) O-ethyl S-propyl phosphorothioate
- EPA Pesticide Chemical Code 111401
- O-(4-Bromo-2-chlorophenyl)-O-ethyl-S-propyl phosphorothioate
- QYMMJNLHFKGANY-UHFFFAOYSA-N
- o-(4-Bromo-2-chlorophenyl) o-ethyl S-propyl thiop
- Profenofos
-
- Inchi: 1S/C11H15BrClO3PS/c1-3-7-18-17(14,15-4-2)16-11-6-5-9(12)8-10(11)13/h5-6,8H,3-4,7H2,1-2H3
- InChI Key: QYMMJNLHFKGANY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1)Cl)OP(=O)(OCC)SCCC
- BRN: 2150258
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 296
- XLogP3: 4.7
- Topological Polar Surface Area: 60.8
Profenofos Related Literature
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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